Cas no 59989-47-8 (Acetic acid, dibromo-, 2-methylpropyl ester)

• Product Name: Acetic acid, dibromo-, 2-methylpropyl ester
• CAS No: 59989-47-8
• MF: C₆H₁₀Br₂O₂
• MW: 273.950400829315
• CID: 336612
• PubChem ID: 6432832
• Update Time: 2025-04-19

Acetic acid, dibromo-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, dibromo-, 2-methylpropyl ester
• 2-methylpropyl 2,2-dibromoacetate
• 59989-47-8
• DTXSID60424122
• FJDHOUKYKISYRM-UHFFFAOYSA-N
• Acetic acid, dibromo, 2-methylpropyl ester

• Inchi： 1S/C6H10Br2O2/c1-4(2)3-10-6(9)5(7)8/h4-5H,3H2,1-2H3
• InChI Key： FJDHOUKYKISYRM-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC(C)C)Br

Computed Properties

• Exact Mass: 271.9047
• Monoisotopic Mass: 271.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3